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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclohexane

Cat. No.: B14676444 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of 1-Methoxy-1-methylcyclohexane, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Immediate Safety Information
1-Methoxy-1-methylcyclohexane is a flammable liquid and requires careful handling to

prevent ignition and exposure. Key safety data is summarized below.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
🔥 Warning

H226: Flammable

liquid and vapour

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 1-Methoxy-1-methylcyclohexane.
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene Gloves

Provides splash resistance.

For prolonged contact,

consider heavier-duty gloves.

Always inspect gloves for

integrity before use.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protects against splashes and

vapors.

Respiratory Protection

NIOSH-approved Respirator

with Organic Vapor

Cartridges[1][2][3][4][5]

Required when handling

outside of a fume hood or in

poorly ventilated areas.

Protective Clothing Flame-Retardant Lab Coat
Protects against splashes and

potential flash fires.

Glove Compatibility for Ethers
While specific breakthrough time data for 1-Methoxy-1-methylcyclohexane is limited, the

following table provides data for similar ethers to guide glove selection. Breakthrough times

indicate the time it takes for the chemical to permeate the glove material.

Glove Material
Diethyl Ether
Breakthrough Time
(minutes)

General Recommendation
for Ethers

Nitrile ~14[6]

Suitable for splash protection;

change immediately upon

contact.

Neoprene ~10[6]
Similar to nitrile; suitable for

splash protection.

Latex ~10[6]

Not recommended due to poor

chemical resistance and

potential for allergies.
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-Methoxy-1-methylcyclohexane is crucial for minimizing

risks.

Workflow for Handling 1-Methoxy-1-methylcyclohexane

Handling Workflow for 1-Methoxy-1-methylcyclohexane

Preparation
- Verify fume hood function

- Assemble all necessary equipment
- Don appropriate PPE

Handling
- Dispense chemical within the fume hood

- Keep container tightly closed when not in use
- Avoid heat, sparks, and open flames

Use in Experiment
- Conduct experiment within the fume hood

- Monitor for any spills or vapor release

Immediate Cleanup
- Wipe down work surfaces with an appropriate solvent

- Decontaminate any equipment used

Waste Segregation
- Segregate waste into appropriate, labeled containers

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 1-Methoxy-1-methylcyclohexane in a

laboratory setting.
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Disposal Plan: Step-by-Step Guide
Proper disposal of 1-Methoxy-1-methylcyclohexane and associated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow for 1-Methoxy-1-methylcyclohexane
Waste

Disposal Workflow for 1-Methoxy-1-methylcyclohexane Waste

Collect Waste
- Use a designated, sealed, and properly labeled waste container.

Segregate Waste
- Keep flammable organic solvents separate from other waste streams (e.g., aqueous, solid, halogenated).

Store Waste
- Store the waste container in a designated satellite accumulation area away from ignition sources.

Document Waste
- Maintain a log of the waste contents and quantities.

Professional Disposal
- Arrange for pickup by a licensed hazardous waste disposal service.

Click to download full resolution via product page

Caption: A procedural flowchart for the safe disposal of 1-Methoxy-1-methylcyclohexane
waste.
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Quantitative Data Summary
The following table summarizes key quantitative data for 1-Methoxy-1-methylcyclohexane.

Property Value Source

Molecular Formula C₈H₁₆O [7][8]

Molecular Weight 128.21 g/mol [7][8]

Boiling Point 148 °C [7]

Occupational Exposure Limits

No specific OSHA PEL or

NIOSH REL. Follow guidelines

for similar solvents like

Methylcyclohexane (NIOSH

REL: 400 ppm TWA).

[9][10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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